Cas no 1192-21-8 (1-Methyl-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-1H-pyrazol-5-amine
• CAS No: 1192-21-8
• MF: C₄H₇N₃
• MW: 97.1184799671173
• MDL: MFCD00068156
• CID: 40996
• PubChem ID: 136927
• Update Time: 2025-04-18

1-Methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazol-5-amine
• 1-Methyl-1H-pyrazol-5-ylamine
• 5-Amino-1-methylpyrazole
• 1-METHYL-5-AMINOPYRAZOLE
• 1-Methylpyrazol-5-ylaMine
• 2-methyl pyrazole-3-amine
• 2-methyl-2H-pyrazol-3-ylamine
• 2-Methyl-3-aMino-pyrazole
• 2-METHYLPYRAZOL-3-AMINE
• 3-amino-2-methyl-2H-pyrazole
• 5-amino-1-methyl-1H-pyrazole
• AKOS PAO-0256
• 1H-Pyrazol-5-amine, 1-methyl-
• 5-amino-1-methyl-pyrazole
• 1-methylpyrazole-5-ylamine
• NSC76510
• PubChem9123
• zlchem 1322
• 1-Methylpyrazol-5-amine
• 3-amino-2-methylpyrazole
• 1-methyl-5-amino-pyrazole
• methyl-1H-pyrazol-5-ami
• PB33809
• 3,4,5-TRIMETHOXYCINNAMICACIDANHYDRIDE
• 1192-21-8
• W-200924
• 5-amino-1-methyl pyrazole
• 1-methyl-1H-pyrazole-5-amine
• CS-D1362
• 1-methyl-1H-pyrazol-5-ylamine, AldrichCPR
• F8887-4800
• NSC 76510
• Z415654476
• Q2O
• NSC-76510
• BP-10340
• SDCCGMLS-0066107.P001
• 2-methyl-2H-pyrazole-3-ylamine
• methyl-1H-pyrazol-5-amine
• J-504863
• (1-Methyl-1H-pyrazol-5-yl)amine
• JESRNIJXVIFVOV-UHFFFAOYSA-N
• SY003710
• 4T-0063
• AM803021
• AKOS000308998
• FT-0601399
• DTXSID80152334
• MFCD00068156
• EN300-55088
• DB-005746
• STK346755
• A3303
• 688-112-1

• MDL： MFCD00068156
• Inchi： 1S/C4H7N3/c1-7-4(5)2-3-6-7/h2-3H,5H2,1H3
• InChI Key： JESRNIJXVIFVOV-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC=N1)N

Computed Properties

• Exact Mass: 97.06400
• Monoisotopic Mass: 97.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: Off white powder / off white solid
• Density: 1.22
• Melting Point: gt. 69.0 and le 73.0 deg-C
• Boiling Point: 105°C/0.5mmHg(lit.)
• Flash Point: 93.8℃
• Refractive Index: 1.601
• PSA: 43.84000
• LogP: 0.58350
• FEMA: 3514
• λmax: 226(H2O)(lit.)

1-Methyl-1H-pyrazol-5-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2811
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39
• HazardClass：6.1
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• PackingGroup：III